Cas no 306302-28-3 (3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide
• CAS No: 306302-28-3
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 5853681
• PubChem ID: 1828737
• Update Time: 2025-10-25

3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-N-((1E,2E)-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide
• 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-cyclopropyl-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide
• AKOS001020425
• (E)-3-cyclopropyl-N'-((E)-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide
• 5-Cyclopropyl-2H-pyrazole-3-carboxylic acid [(E)-3-phenyl-prop-2-en-(E)-ylidene]-hydrazide
• BIM-0033924.P001
• 5-CYCLOPROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID (3-PHENYL-ALLYLIDENE)-HYDRAZIDE
• SMR000433744
• HMS1610J03
• Z56844359
• F1092-1083
• SCHEMBL8300071
• 306302-28-3
• CHEMBL3193408
• DTXSID601329413
• MLS000769016
• 5-cyclopropyl-N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]-1H-pyrazole-3-carboxamide

• Inchi： 1S/C16H16N4O/c21-16(15-11-14(18-19-15)13-8-9-13)20-17-10-4-7-12-5-2-1-3-6-12/h1-7,10-11,13H,8-9H2,(H,18,19)(H,20,21)
• InChI Key： GWLCIEXXLRESPN-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=CC(C(NN=CC=CC2=CC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide

Introduction to 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 306302-28-3)

3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 306302-28-3, belongs to the pyrazole class of molecules, which are well-documented for their diverse pharmacological properties. Pyrazoles serve as crucial scaffolds in medicinal chemistry, exhibiting a wide range of biological functions, including anti-inflammatory, antimicrobial, and anticancer effects.

The molecular structure of 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide incorporates several key functional groups that contribute to its potential therapeutic applications. The presence of a cyclopropyl moiety enhances the lipophilicity of the molecule, facilitating better membrane penetration and improving bioavailability. Additionally, the phenylprop-2-en-1-one (chalcone) moiety introduces a system capable of participating in hydrogen bonding and π-stacking interactions, which are critical for binding to biological targets. The pyrazole ring itself provides a rigid framework that can be easily modified to optimize pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that the N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene] portion of this molecule may interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. This has opened up avenues for exploring its utility in treating various diseases, particularly those involving dysregulated enzyme pathways.

One of the most promising areas of research involving 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide is its potential as an anticancer agent. Preliminary in vitro studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines by inhibiting key survival pathways. The cyclopropyl group may enhance the compound's ability to cross the blood-brain barrier, making it a candidate for treating central nervous system tumors as well. Furthermore, the pyrazole core is known to exhibit anti-inflammatory properties, which could be beneficial in reducing tumor microenvironmental inflammation—a factor that often promotes cancer progression.

The synthesis of 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of palladium catalysts, for instance, has streamlined the formation of carbon-carbon bonds critical to the molecule's structure. Such methodologies align with green chemistry principles by minimizing waste and improving reaction efficiency.

In addition to its anticancer potential, this compound has shown promise in other therapeutic areas. For instance, its ability to modulate inflammatory pathways makes it a candidate for developing novel treatments for autoimmune diseases like rheumatoid arthritis. The carbohydrazide functional group is particularly interesting as it can participate in Schiff base formation, leading to stable complexes with metal ions or other biomolecules. These complexes may exhibit enhanced bioactivity or improved solubility compared to the parent compound.

The pharmacokinetic profile of 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide is currently under investigation. Preliminary data suggest that it exhibits moderate solubility in water and lipids, indicating potential oral bioavailability alongside good tissue distribution. Metabolic stability studies are ongoing to determine how the body processes this compound and whether any reactive intermediates are formed during metabolism. Understanding these processes is crucial for predicting side effects and optimizing dosing regimens.

The development of novel drug candidates like 3-cyclopropyl-N'-[(1E,2E)-3-phenylprop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. High-throughput screening (HTS) techniques have been instrumental in identifying hit compounds that exhibit desired biological activities. Once hits are identified, structure-based drug design approaches are used to refine these molecules further by optimizing key structural features such as potency, selectivity, and pharmacokinetic properties.

The role of computational tools cannot be overstated in modern drug discovery. Molecular dynamics simulations and quantum mechanical calculations help researchers understand how these molecules interact with biological targets at an atomic level. This information guides synthetic chemists in modifying specific parts of the molecule to enhance its therapeutic efficacy while minimizing toxicity. The integration of artificial intelligence (AI) into drug discovery workflows has further accelerated this process by enabling rapid analysis of large datasets and prediction of molecular properties.

In conclusion, 3-cyclopropyl-N'-[(1E,2E)-3 phen yl prop - 2 en - 1 ylidene ] - 1 H - py raz ole - 5 - car bo hy dr az ide (CAS No . 30630 2 -28 -3 ) represents a promising lead compound with diverse therapeutic applications . Its unique structural features , coupled with recent advances in synthetic methodologies and computational biology , position it as a valuable candidate for further development . As research continues to uncover new biological functions and optimize synthetic routes , this compound holds significant potential for contributing to next-generation pharmaceutical therapies .